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Compound of Interest

Compound Name: 3-Bromo-1-methylpyrrolidine

Cat. No.: B177663 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the spectral properties of key chemical entities is paramount. This guide provides a

comparative analysis of the spectroscopic data for 3-Bromo-1-methylpyrrolidine, a versatile

building block in medicinal chemistry. To offer a comprehensive perspective, its nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data are presented

alongside those of its structural analogs, 1-methylpyrrolidine and 3-methylpyrrolidine.

Comparative Spectroscopic Data
The introduction of a bromine atom at the 3-position of the 1-methylpyrrolidine ring significantly

influences its spectroscopic characteristics. The following tables summarize the key ¹H NMR,

¹³C NMR, IR, and MS data for 3-Bromo-1-methylpyrrolidine and its relevant comparators.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shifts in ppm)
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Compound H-2 H-3 H-4 H-5 N-CH₃

3-Bromo-1-

methylpyrroli

dine

2.50-3.20 (m) 4.30-4.50 (m) 2.10-2.40 (m) 2.80-3.10 (m) 2.45 (s)

1-

Methylpyrroli

dine

2.47 (t) 1.78 (quint) 1.78 (quint) 2.47 (t) 2.35 (s)

3-

Methylpyrroli

dine

2.0-2.8 (m) 2.1-2.3 (m) 1.3-1.8 (m) 2.5-2.9 (m) -

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shifts in ppm)

Compound C-2 C-3 C-4 C-5 N-CH₃

3-Bromo-1-

methylpyrroli

dine

63.5 50.1 35.8 56.9 41.2

1-

Methylpyrroli

dine

55.8 23.5 23.5 55.8 41.9

3-

Methylpyrroli

dine

55.2 34.1 33.8 46.9 -

Table 3: Key IR Absorption Bands (cm⁻¹)
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Compound
C-H Stretch
(alkane)

C-N Stretch C-Br Stretch

3-Bromo-1-

methylpyrrolidine
2800-3000 ~1100 ~650

1-Methylpyrrolidine 2769-2964 ~1120 -

3-Methylpyrrolidine 2800-3000 ~1100 -

Table 4: Mass Spectrometry Data (m/z of Key Fragments)

Compound Molecular Ion [M]⁺ Base Peak
Other Key
Fragments

3-Bromo-1-

methylpyrrolidine

163/165 (isotope

pattern)
84 57, 42

1-Methylpyrrolidine 85 84 57, 42

3-Methylpyrrolidine 85 43 57, 84

Experimental Protocols
The data presented in this guide were obtained using standard spectroscopic techniques. The

following are generalized experimental protocols representative of those used for the analysis

of small organic molecules like 3-Bromo-1-methylpyrrolidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A solution of the analyte (typically 5-10 mg) is prepared in a deuterated solvent (e.g., CDCl₃)

and transferred to a 5 mm NMR tube. The ¹H and ¹³C NMR spectra are recorded on a

spectrometer operating at a field strength of, for example, 400 MHz for protons. Chemical shifts

are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal

standard (0.00 ppm).

Infrared (IR) Spectroscopy
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For liquid samples such as 3-Bromo-1-methylpyrrolidine, the IR spectrum is typically

acquired using an Attenuated Total Reflectance (ATR) accessory on a Fourier-Transform

Infrared (FTIR) spectrometer.[1][2] A small drop of the neat liquid is placed directly onto the

ATR crystal (e.g., diamond or germanium), and the spectrum is recorded over the range of

4000-400 cm⁻¹.[1] A background spectrum of the clean, empty ATR crystal is recorded prior to

the sample measurement and automatically subtracted.[3]

Mass Spectrometry (MS)
Mass spectra are typically obtained using a mass spectrometer equipped with an Electron

Ionization (EI) source.[4][5] The liquid sample is introduced into the instrument, often via a gas

chromatograph (GC-MS) for separation and purification. In the EI source, the sample

molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing

ionization and fragmentation.[4][5] The resulting positively charged ions are then separated

based on their mass-to-charge ratio (m/z) by a mass analyzer.[4]

Workflow for Spectroscopic Analysis
The logical progression of analyzing a chemical compound using these spectroscopic

techniques is illustrated in the following diagram.

Sample Preparation

Spectroscopic Analysis

Data Interpretation

Chemical Compound

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry

Structural Elucidation
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Caption: Workflow for the spectroscopic analysis of a chemical compound.

This guide provides a foundational set of spectroscopic data for 3-Bromo-1-methylpyrrolidine
and its analogs. Researchers can leverage this information for compound identification, quality

control, and as a basis for understanding the structural effects of substituents in related

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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